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Compound of Interest

Compound Name: Sulfo-Cy5-TCO

Cat. No.: B12402948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfo-Cy5-TCO, a water-

soluble fluorescent dye and click chemistry reagent. We will delve into its chemical structure,

key properties, and its application in bioorthogonal labeling through the highly efficient inverse-

electron-demand Diels-Alder (IEDDA) reaction with tetrazine-modified molecules. This guide

includes detailed experimental protocols and visual diagrams to facilitate its use in research

and drug development.

Core Properties and Chemical Structure
Sulfo-Cy5-TCO is a valuable tool in bioconjugation, combining the bright, far-red fluorescence

of the Sulfo-Cy5 dye with the highly reactive trans-cyclooctene (TCO) moiety. The sulfonated

nature of the Cy5 dye ensures its water solubility, making it ideal for use in aqueous biological

environments without the need for organic co-solvents that could denature sensitive proteins.

[1] The TCO group enables rapid and specific covalent bond formation with tetrazine-containing

molecules in a bioorthogonal manner, meaning the reaction occurs efficiently within a biological

system without interfering with native biochemical processes.[2][3]

Chemical and Physical Properties of Sulfo-Cy5-TCO
A summary of the key quantitative data for Sulfo-Cy5-TCO is presented in the table below for

easy reference and comparison.
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Property Value Reference(s)

Molecular Formula C₄₆H₆₂N₄O₁₂S₃ [4][5]

Molecular Weight 959.2 g/mol

Excitation Maximum (λex) 647 nm

Emission Maximum (λem) 655 nm

Extinction Coefficient 250,000 M⁻¹cm⁻¹

Purity ≥95%

Solubility Water, DMSO, DMF

Storage Conditions
-20°C, desiccated and

protected from light

Chemical Structure of Sulfo-Cy5-TCO
The chemical structure of Sulfo-Cy5-TCO features a central heptamethine cyanine core (Sulfo-

Cy5) responsible for its fluorescent properties. This is linked to a trans-cyclooctene (TCO)

group, the dienophile in the bioorthogonal reaction. The sulfonate groups enhance water

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. probes.bocsci.com [probes.bocsci.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b12402948?utm_src=pdf-body-img
https://www.benchchem.com/product/b12402948?utm_src=pdf-custom-synthesis
https://probes.bocsci.com/products/sulfo-cyanine5-7573.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12402948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. lumiprobe.com [lumiprobe.com]

3. benchchem.com [benchchem.com]

4. Sulfo-Cy5-TCO, 2129525-69-3 | BroadPharm [broadpharm.com]

5. precisepeg.com [precisepeg.com]

To cite this document: BenchChem. [Sulfo-Cy5-TCO: A Comprehensive Technical Guide for
Bioorthogonal Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12402948#chemical-structure-and-properties-of-
sulfo-cy5-tco]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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